Cas no 23033-63-8 (1-Pentanone, 3-methyl-1-phenyl-)
23033-63-8 structure
Product Name:1-Pentanone, 3-methyl-1-phenyl-
CAS No:23033-63-8
MF:C12H16O
MW:176.254843711853
CID:2836879
PubChem ID:12217739
Update Time:2025-04-21
1-Pentanone, 3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXCID10431765
- 23033-63-8
- 1-Pentanone, 3-methyl-1-phenyl-
- DTXSID10480955
- AKOS011913692
- SCHEMBL9225409
- 3-methyl-1-phenyl-1-pentanone
-
- Inchi： 1S/C12H16O/c1-3-10(2)9-12(13)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key： LNVGEESKMXEWAR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CC(C)CC
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
1-Pentanone, 3-methyl-1-phenyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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